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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)imidazole

CAS No.: 51581-54-5

Cat. No.: B1196904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the crystal structure analysis of 1-(4-
chlorophenyl)imidazole derivatives, a class of compounds with significant interest in

pharmaceutical and agrochemical research due to their diverse biological activities. This

document details the experimental methodologies for their synthesis and crystallographic

analysis, presents key structural data in a comparative format, and visualizes the experimental

workflow and molecular interactions that govern their solid-state architecture.

Introduction
Imidazole derivatives substituted with a 4-chlorophenyl group are a focal point of medicinal

chemistry, exhibiting a wide spectrum of pharmacological activities, including antifungal, anti-

inflammatory, antimicrobial, and anticonvulsant properties.[1] The precise three-dimensional

arrangement of atoms and molecules within a crystal, known as the crystal structure, is

fundamental to understanding a compound's physicochemical properties, such as solubility,

stability, and bioavailability. Furthermore, crystal structure analysis provides invaluable insights
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into structure-activity relationships, guiding the rational design of more potent and selective

drug candidates. This guide will explore the synthesis, crystallization, and X-ray diffraction

analysis of several 1-(4-chlorophenyl)imidazole derivatives, offering a comprehensive

resource for professionals in the field.

Experimental Protocols
The determination of the crystal structure of 1-(4-chlorophenyl)imidazole derivatives involves

a multi-step process encompassing synthesis, purification, crystal growth, and X-ray diffraction

analysis.

Synthesis and Purification
The synthesis of these derivatives often involves multi-step reactions. For instance, the

synthesis of 4-(2-(4-Chlorophenyl)-4,5-diphenyl-1H-imidazol-1-yl)-2,3-dimethyl-1-phenyl-1,2-

dihydropyrzol-5-one involves the reaction of benzil, 4-aminoantipyrine, and 4-

chlorobenzaldehyde.[1] Another example, (1E)-1-(4-chlorophenyl)-N-hydroxy-3-(1H-imidazol-1-

yl)propan-1-imine, is synthesized through a multi-step process involving a Mannich-type

reaction followed by oximation.[2]

Following synthesis, purification is critical to obtain high-quality crystals. Common purification

techniques include:

Recrystallization: This is a widely used method for purifying solid compounds. The crude

product is dissolved in a suitable solvent or solvent mixture at an elevated temperature, and

then allowed to cool slowly, leading to the formation of pure crystals.[3] The choice of solvent

is crucial; an ideal solvent will dissolve the compound sparingly at room temperature but

completely at its boiling point.[3]

Column Chromatography: This technique is employed to separate the desired compound

from impurities based on their differential adsorption to a stationary phase, typically silica gel.

[3]

Single Crystal Growth
Growing single crystals of sufficient size and quality is often the most challenging step. A

common and effective method is slow evaporation of a saturated solution of the purified
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compound in an appropriate solvent.[1] Patience is key, as rapid evaporation can lead to the

formation of polycrystalline material unsuitable for single-crystal X-ray diffraction.

X-ray Diffraction Analysis
Single-crystal X-ray diffraction is the definitive method for determining the molecular and crystal

structure of a compound. The process involves the following key steps:

Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the

diffraction pattern is collected using a detector, such as a CCD area detector.[1][4] Data is

typically collected at a controlled temperature, often 293(2) K.[1]

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The crystal structure is then solved using direct

methods and refined using full-matrix least-squares procedures.[1] Software packages such

as SHELXS97 and SHELXL97 are commonly used for this purpose.[1]

Quantitative Crystallographic Data
The following tables summarize the crystallographic data for several 1-(4-
chlorophenyl)imidazole derivatives, allowing for easy comparison of their structural

parameters.

Table 1: Crystallographic Data and Refinement Details
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Parameter

(1E)-1-(4-
chlorophenyl)-N-
hydroxy-3-(1H-
imidazol-1-
yl)propan-1-
imine[2]

4-(2-(4-
Chlorophenyl)-4,5-
diphenyl-1H-
imidazol-1-yl)-2,3-
dimethyl-1-phenyl-
1,2-dihydropyrzol-
5-one[1]

2-(4-
chlorophenyl)-1,4,5
-triphenyl-(1H)-
imidazole[5]

Chemical Formula C12H12ClN3O C32H25ClN4O C27H19N2Cl

Formula Weight 249.70 517.02 406.89

Crystal System Monoclinic Monoclinic Triclinic

Space Group P21/c P21/c P-1

a (Å) 13.4292(3) 7.7847(7) 10.2102(3)

b (Å) 8.8343(2) 17.5077(14) 10.3193(4)

c (Å) 11.1797(3) 19.8332(19) 11.2040(4)

α (°) 90 90 83.116(3)

β (°) 108.873(2) 92.783(8) 86.022(3)

γ (°) 90 90 66.348(3)

Volume (Å³) 1255.5(5) 2701.3(4) 1073.23(6)

Z 4 4 2

Final R-factor Not explicitly stated 0.085 0.0406

Table 2: Selected Dihedral Angles (°)
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Compound Rings Involved Dihedral Angle (°)

4-(2-(4-Chlorophenyl)-4,5-

diphenyl-1H-imidazol-1-yl)-2,3-

dimethyl-1-phenyl-1,2-

dihydropyrzol-5-one[1]

Chlorophenyl ring and

Imidazole ring
40.65

Chlorophenyl ring and

Pyrazole ring
84.03

Phenyl ring A and Imidazole

ring
72.36

Phenyl ring B and Imidazole

ring
11.26

Pyrazole ring and Imidazole

ring
89.46

Visualization of Workflows and Interactions
Visual diagrams are essential for comprehending complex experimental processes and the

intricate network of interactions within a crystal lattice.
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Experimental Workflow for Crystal Structure Analysis
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The stability of the crystal lattice is dictated by a network of non-covalent interactions.

Understanding these interactions is crucial for predicting and engineering the solid-state

properties of pharmaceutical compounds.

Molecular Unit

Intermolecular Interactions

Crystal Packing

1-(4-Chlorophenyl)imidazole Derivative

Hydrogen Bonding (O-H···N, C-H···O)

C-H···π Interactions

Stable 3D Crystal Lattice

Click to download full resolution via product page

Key Intermolecular Interactions Stabilizing the Crystal Structure

Conclusion
The crystal structure analysis of 1-(4-chlorophenyl)imidazole derivatives provides

fundamental knowledge that underpins drug development efforts. The detailed experimental

protocols and compiled crystallographic data presented in this guide serve as a valuable

resource for researchers in the field. The visualization of the experimental workflow and the key

intermolecular interactions offers a clear and concise summary of the critical aspects of solid-

state characterization. A thorough understanding of the crystal structure is indispensable for the

rational design of new imidazole-based therapeutic agents with improved efficacy and

physicochemical properties. The crystal structures of these derivatives are often stabilized by a

network of intermolecular hydrogen bonds, such as O–H···N and C–H···O, as well as C–H···π

interactions, which dictate the overall crystal packing.[1][2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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